Cas no 161193-79-9 (2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxyacetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxyacetic acid
• CAS No: 161193-79-9
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 6209299
• PubChem ID: 15221535
• Update Time: 2025-06-09

2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxyacetic acid
• 2-{1-[(tert-butoxy)carbonyl]-1H-imidazol-4-yl}-2-hydroxyacetic acid
• 161193-79-9
• EN300-1895743

• Inchi： 1S/C10H14N2O5/c1-10(2,3)17-9(16)12-4-6(11-5-12)7(13)8(14)15/h4-5,7,13H,1-3H3,(H,14,15)
• InChI Key： LZBCXTNEQIVFOR-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(C(C(=O)O)O)=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxyacetic acid

Recent Advances in the Study of 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxyacetic acid (CAS: 161193-79-9)

The compound 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxyacetic acid (CAS: 161193-79-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazole ring and tert-butoxycarbonyl (Boc) protecting group, serves as a crucial intermediate in the synthesis of various biologically active compounds. Recent studies have focused on its applications in drug discovery, particularly in the development of enzyme inhibitors and novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for the synthesis of potent histone deacetylase (HDAC) inhibitors. Researchers successfully incorporated this intermediate into novel hydroxamic acid derivatives, which showed promising activity against cancer cell lines. The presence of both the imidazole ring and hydroxyacetic acid moiety was found to be critical for maintaining the compounds' binding affinity to HDAC enzymes.

In the field of peptide synthesis, recent advancements have highlighted the importance of 161193-79-9 as a protected amino acid analog. A 2024 Nature Chemical Biology publication reported its successful application in solid-phase peptide synthesis, where it served as a key component for introducing imidazole functionality while maintaining orthogonal protection strategies. This development has opened new possibilities for the synthesis of complex peptide-based therapeutics.

From a chemical perspective, novel synthetic routes to 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxyacetic acid have been explored. A recent Organic Letters paper (2024) described an improved asymmetric synthesis method that achieves higher yields (85%) and enantiomeric excess (98%) compared to traditional approaches. This advancement is particularly significant for pharmaceutical applications where chirality plays a crucial role in biological activity.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies published in the Journal of Chemical Information and Modeling (2023) provided detailed insights into its conformational preferences and hydrogen-bonding patterns. These findings are valuable for rational drug design, as they help predict how this intermediate might behave when incorporated into larger molecular frameworks.

Looking forward, researchers anticipate expanding the applications of 161193-79-9 in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest its potential as a linker molecule for antibody-drug conjugates (ADCs), leveraging both its reactive functional groups and favorable pharmacokinetic properties.

In conclusion, 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxyacetic acid continues to be a versatile and valuable compound in medicinal chemistry research. Its unique structural features and recent synthetic improvements position it as an important tool for developing next-generation therapeutics across multiple disease areas.